Cas no 866862-24-0 (3-(3-Bromo-4-fluoro-phenyl)-propionic Acid)

• Product Name: 3-(3-Bromo-4-fluoro-phenyl)-propionic Acid
• CAS No: 866862-24-0
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD12190913
• CID: 3030812
• PubChem ID: 43523008
• Update Time: 2024-10-26

3-(3-Bromo-4-fluoro-phenyl)-propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-fluoro-phenyl)-propionic acid
• 3-Bromo-4-fluoro-benzenepropanoic acid
• 3-(3-bromo-4-fluorophenyl)propanoic acid
• Benzenepropanoic acid, 3-bromo-4-fluoro-
• OSNHUWREKCWLMH-UHFFFAOYSA-N
• AK548710
• 3-(3-Bromo-4-fluorophenyl)propionic acid
• 3-Bromo-4-fluorobenzenepropanoic acid (ACI)
• SY315146
• MFCD12190913
• CS-0060020
• AKOS009556163
• 3-(3-bromo-4-fluorophenyl)propanoicacid
• 866862-24-0
• SCHEMBL4815073
• DS-19459
• 3-(3-Bromo-4-fluoro-phenyl)-propionic Acid

• MDL： MFCD12190913
• Inchi： 1S/C9H8BrFO2/c10-7-5-6(1-3-8(7)11)2-4-9(12)13/h1,3,5H,2,4H2,(H,12,13)
• InChI Key： OSNHUWREKCWLMH-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=C(Br)C(F)=CC=1)O

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids